Cas no 56948-77-7 (9-Anthracenecarboxamide, N-2-propynyl-)

9-Anthracenecarboxamide, N-2-propynyl- structure
56948-77-7 structure
Product Name:9-Anthracenecarboxamide, N-2-propynyl-
CAS No:56948-77-7
MF:C18H13NO
MW:259.301924467087
CID:347262
PubChem ID:12623565
Update Time:2025-04-19

9-Anthracenecarboxamide, N-2-propynyl- Chemical and Physical Properties

Names and Identifiers

    • 9-Anthracenecarboxamide, N-2-propynyl-
    • N-prop-2-ynylanthracene-9-carboxamide
    • N-(PROP-2-YN-1-YL)ANTHRACENE-9-CARBOXAMIDE
    • 56948-77-7
    • N-propargyl-9-anthramide
    • NGEFDOCWOCOZQI-UHFFFAOYSA-N
    • SCHEMBL11634317
    • DTXSID10504746
    • Inchi: 1S/C18H13NO/c1-2-11-19-18(20)17-15-9-5-3-7-13(15)12-14-8-4-6-10-16(14)17/h1,3-10,12H,11H2,(H,19,20)
    • InChI Key: NGEFDOCWOCOZQI-UHFFFAOYSA-N
    • SMILES: O=C(C1C2C=CC=CC=2C=C2C=CC=CC=12)NCC#C

Computed Properties

  • Exact Mass: 259.09979
  • Monoisotopic Mass: 259.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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